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Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993

Trichlorofluoromethane (CFC-11), a compound that would profoundly shape modern life and
later become a subject of intense environmental scrutiny, emerged in the late 1920s from a
dedicated search for a safe and efficient refrigerant. Its discovery and subsequent application
across various industries mark a significant chapter in 20th-century chemical innovation. This
technical guide delves into the core aspects of CFC-11's discovery, its early synthesis, and its
initial applications, providing researchers, scientists, and drug development professionals with
a comprehensive overview of its origins.

The Genesis of a "Safety" Refrigerant

The early 20th century refrigeration industry was hampered by the hazardous nature of its
working fluids. Refrigerants like ammonia (NH3), sulfur dioxide (SO2), and methyl chloride
(CH3CI) were either toxic, flammable, or both, leading to numerous accidents and fatalities.[1]
[2] In 1928, a collaborative effort between Frigidaire, a division of General Motors, and DuPont
spurred a quest for a non-toxic, non-flammable alternative.[1][2] This initiative was led by
American chemist and engineer Thomas Midgley, Jr.[3][4][5]

Midgley, along with his team, systematically investigated the properties of various chemical
compounds. Their research culminated in the synthesis of dichlorodifluoromethane (CFC-12)
and subsequently trichlorofluoromethane (CFC-11).[3] In a now-famous demonstration at a
meeting of the American Chemical Society in 1930, Midgley inhaled the vapor of a CFC and
exhaled to extinguish a candle, dramatically illustrating its low toxicity and non-flammability.[4]
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[5][6] This demonstration was instrumental in securing the acceptance of chlorofluorocarbons
as the new standard for refrigeration.

Synthesis of CFC-11: The Swarts Reaction

The primary method for the industrial production of CFC-11 in its early days was the Swarts
reaction, a halogen exchange reaction named after the Belgian chemist Frédéric Swarts.[7]
This process involves the reaction of carbon tetrachloride (CCl4) with hydrogen fluoride (HF) in
the presence of a catalyst, typically antimony pentachloride (SbCI5) or a mixture of antimony
salts.

Experimental Protocol for the Swarts Reaction
(Conceptual Reconstruction)

While the precise, detailed laboratory notebooks of Midgley's team are not readily available, a
representative experimental protocol for the synthesis of CFC-11 via the Swarts reaction,
based on the chemical principles of the time, can be reconstructed as follows:

Objective: To synthesize trichlorofluoromethane (CFC-11) from carbon tetrachloride (CCl4) and
hydrogen fluoride (HF).

Materials:

e Carbon tetrachloride (CCl4)

e Anhydrous hydrogen fluoride (HF)

e Antimony pentachloride (SbCI5) - catalyst

» Reaction vessel (e.g., a steel autoclave or a corrosion-resistant laboratory reactor)
« Distillation apparatus

e Scrubbing towers (for neutralizing unreacted HF and HCI)

Procedure:
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o Catalyst Activation: The antimony pentachloride catalyst is activated within the reaction
vessel. This may involve a pre-reaction with a small amount of HF to form antimony
chlorofluorides, the active catalytic species.

o Reactant Charging: A measured quantity of carbon tetrachloride is charged into the reaction
vessel containing the activated catalyst.

e Reaction Initiation: Anhydrous hydrogen fluoride is then carefully introduced into the reactor.
The reaction is exothermic, and the temperature and pressure within the vessel are closely
monitored and controlled. The reaction proceeds as follows: CCl4 + HF --(SbCI5)--> CCI3F +
HCI

e Reaction Conditions: The reaction is typically carried out at elevated temperatures and
pressures to ensure a sufficient reaction rate. The specific conditions would be optimized to
favor the formation of CFC-11 over other chlorofluoromethanes.

e Product Separation and Purification: The gaseous product stream, containing CFC-11,
unreacted starting materials, the hydrogen chloride (HCI) byproduct, and potentially other
CFCs, is passed through a series of purification steps. This includes:

o Scrubbing: The stream is passed through water and then a caustic solution (e.g., sodium
hydroxide) to remove acidic byproducts like HCI and unreacted HF.

o Drying: The gas is then dried to remove any residual moisture.

o Distillation: The dried gas is condensed and subjected to fractional distillation to separate
CFC-11 from any remaining impurities and other reaction products. The lower boiling point
of CFC-11 (23.7 °C) allows for its effective separation.

Physical and Chemical Properties of CFC-11

The utility of CFC-11 in its various applications stemmed from its unique set of physical and
chemical properties. It is a colorless, non-flammable liquid at room temperature with a faint
ethereal odor.
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Property Value

Molecular Formula CCIsF

Molar Mass 137.37 g/mol

Boiling Point 23.7 °C (74.7 °F)
Melting Point -111 °C (-168 °F)
Density (liquid) 1.487 g/lcm3 at 20 °C
Vapor Pressure 89.1 kPa at 20 °C
Solubility in Water 0.11 g/100 mL at 20 °C
Ozone Depletion Potential (ODP) 1.0 (by definition)
Global Warming Potential (GWP) 4750 (over 100 years)

Note: The ODP and GWP values are modern assessments and were not a consideration
during the early application of CFC-11.

Early Applications of CFC-11

The advantageous properties of CFC-11 led to its rapid adoption in several key industries,
revolutionizing safety and performance standards.

Refrigeration

The primary driver for the development of CFC-11 was its application as a refrigerant. Its low
boiling point, low toxicity, and non-flammability made it an ideal replacement for the hazardous
materials previously used.

Performance in Early Refrigeration Systems:

While specific quantitative performance data from the 1930s is scarce, the adoption of CFC-11
in centrifugal chillers for large-scale air conditioning systems speaks to its superior
performance compared to its predecessors. Centrifugal chillers operate at low pressures,
making the relatively high boiling point of CFC-11 advantageous. Its thermodynamic properties
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allowed for efficient heat transfer and a high coefficient of performance (COP) in these
systems.

Aerosol Propellant

In the post-World War 1l era, CFC-11 found a massive new market as a propellant in aerosol
spray cans.[1] Its ability to maintain a constant pressure within the can as the product was
dispensed, coupled with its non-flammability and inertness, made it a perfect choice for a wide
range of consumer products, from insecticides and paints to hairspray and deodorants.

Functionality in Aerosol Formulations:

In a typical aerosol formulation, CFC-11, often in a mixture with CFC-12, would be liquefied
under pressure along with the product concentrate. When the valve was opened, the pressure
difference would force the mixture out. The CFC-11 would rapidly vaporize upon release,
breaking up the product into a fine spray.

Blowing Agent for Polyurethane Foams

The 1950s saw the emergence of another major application for CFC-11: as a blowing agent in
the production of flexible and rigid polyurethane foams.[8][9][10] The process of creating
polyurethane foam involves an exothermic reaction.

The Role of CFC-11 in Foam Production:

Mixing: CFC-11 was mixed into the liquid polyurethane formulation.

e Vaporization: The heat generated by the polymerization reaction caused the CFC-11, with its
low boiling point, to vaporize.

o Foam Expansion: The vaporized CFC-11 created bubbles within the polymer matrix, causing
the foam to expand and form its characteristic cellular structure.

« Insulation: In the case of closed-cell rigid foams, the low thermal conductivity of the
entrapped CFC-11 gas provided excellent insulation properties, a key reason for its
widespread use in refrigeration and building insulation.[11]
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Early Safety and Toxicity Assessment

A critical factor in the rapid commercialization of CFC-11 was the perception of its safety. In
1933, Underwriters' Laboratories published a report (No. MH2375) on the toxicity of various
refrigerants, which included the newly developed chlorofluorocarbons. This report, which
involved exposing animals to high concentrations of the gases, concluded that the CFCs were
significantly less toxic than the refrigerants they were designed to replace. This independent
verification was crucial in building confidence among manufacturers and the public.

Logical Flow of Discovery and Application

The journey of CFC-11 from a laboratory curiosity to an industrial staple can be visualized as a
logical progression driven by a clear market need.

Discovery and Application Pathway of CFC-11

Conclusion

The discovery and early applications of CFC-11 represent a pivotal moment in the history of
industrial chemistry. Driven by the need for safer materials in refrigeration, its unique
combination of properties led to its widespread adoption in a variety of unforeseen applications
that profoundly impacted daily life. While the long-term environmental consequences of CFCs
were not understood at the time, the initial scientific and engineering achievements surrounding
CFC-11 laid the groundwork for significant technological advancements in the 20th century.
This guide provides a foundational understanding of the technical aspects of this important, yet
controversial, molecule's origins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Thomas_Midgley_Jr.
https://www.britannica.com/biography/Thomas-Midgley-Jr
https://www.daytoninnovationlegacy.org/midgley.html
https://fresnoalliance.com/midge-tel-and-cfcs-two-classic-cases-of-unintended-consequences/
https://fresnoalliance.com/midge-tel-and-cfcs-two-classic-cases-of-unintended-consequences/
https://heatpumpingtechnologies.org/mysterious-rise-cfc11-emissions/
https://ozone.unep.org/system/files/documents/TEAP_CFC-11-background-information_revised.pdf
https://www.researchgate.net/publication/223291211_Historic_emissions_of_fluorotrichloromethane_CFC-11_based_on_a_market_survey
https://patents.google.com/patent/US4906672A/en
https://patents.google.com/patent/US4906672A/en
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2024%2Feccc%2Fen40%2FEn40-1109-1980-eng.pdf
https://www.benchchem.com/product/b1174993#discovery-and-early-applications-of-cfc-11
https://www.benchchem.com/product/b1174993#discovery-and-early-applications-of-cfc-11
https://www.benchchem.com/product/b1174993#discovery-and-early-applications-of-cfc-11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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